Cas no 107040-75-5 (2,2,2-Trifluoro-1-pyridin-2-ylethanol)

• Product Name: 2,2,2-Trifluoro-1-pyridin-2-ylethanol
• CAS No: 107040-75-5
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD16618050
• CID: 122403
• PubChem ID: 13742926
• Update Time: 2025-07-20

2,2,2-Trifluoro-1-pyridin-2-ylethanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, .alpha.-(trifluoromethyl)-
• 2,2,2-trifluoro-1-pyridin-2-ylethanol
• 1-pyridyl-2,2,2-trifluoroethanol
• EN300-105263
• SY143121
• CS-0308020
• 2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol
• DTXSID50548220
• MFCD16618050
• 2-(2,2,2-trifluoro-1-hydroxyethyl)pyridine
• alpha-(Trifluoromethyl)pyridine-2-methanol
• SCHEMBL507417
• (+/-)-2-[1-Hydroxy-(2,2,2-trifluoroethyl)]-pyridine
• 2-pyridinemethanol, alpha-(trifluoromethyl)-
• 107040-75-5
• LS-09214
• 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanol
• AT29687
• Z1255459980
• AKOS014320773
• 2,2,2-TRIFLUORO-1-(2-PYRIDYL)-1-ETHANOL
• (1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol
• 2,2,2-trifluoro-1-(2-pyridyl)ethanol
• DB-133184
• ALBB-026981
• 2,2,2-Trifluoro-1-pyridin-2-ylethanol

• MDL： MFCD16618050
• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)5-3-1-2-4-11-5/h1-4,6,12H
• InChI Key： BWVJLWLTQVSWDW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CN=1)O)(F)F

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Melting Point: 80-82°C
• PSA: 33.12000
• LogP: 1.67730

2,2,2-Trifluoro-1-pyridin-2-ylethanol Security Information

• Safety Instruction： S26; S36/37/39
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2,2-Trifluoro-1-pyridin-2-ylethanol

Research Brief on 2,2,2-Trifluoro-1-pyridin-2-ylethanol (CAS: 107040-75-5) in Chemical Biology and Pharmaceutical Applications

2,2,2-Trifluoro-1-pyridin-2-ylethanol (CAS: 107040-75-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoroethanol moiety attached to a pyridine ring, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, chiral auxiliary, and ligand in asymmetric catalysis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,2,2-Trifluoro-1-pyridin-2-ylethanol as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the compound's ability to introduce both fluorine atoms and a pyridine moiety into target molecules, resulting in improved pharmacokinetic properties of the final drug candidates. The presence of fluorine atoms was shown to enhance metabolic stability and membrane permeability, while the pyridine ring contributed to target binding affinity through hydrogen bonding interactions.

In the field of asymmetric synthesis, a breakthrough was reported in Angewandte Chemie (2024) where 2,2,2-Trifluoro-1-pyridin-2-ylethanol was employed as a chiral ligand in copper-catalyzed cyclopropanation reactions. The study revealed that the trifluoroethanol group significantly influenced the stereoselectivity of the reaction, achieving enantiomeric excesses of up to 98%. This finding opens new possibilities for the synthesis of chiral cyclopropane-containing pharmaceuticals, which are prevalent in many therapeutic agents.

Recent pharmacological investigations have focused on the metabolic fate of 2,2,2-Trifluoro-1-pyridin-2-ylethanol and its derivatives. A 2024 metabolic study published in Drug Metabolism and Disposition identified three primary metabolic pathways: oxidation of the pyridine ring, conjugation of the hydroxyl group, and defluorination. Interestingly, the study found that the trifluoromethyl group significantly slowed the metabolic clearance compared to non-fluorinated analogs, suggesting potential advantages for drug design where prolonged systemic exposure is desired.

The compound has also found applications in positron emission tomography (PET) tracer development. Researchers at a leading pharmaceutical institute recently reported (2023) the synthesis of fluorine-18 labeled analogs of 2,2,2-Trifluoro-1-pyridin-2-ylethanol for imaging studies. The preliminary results showed excellent blood-brain barrier penetration and specific binding to target proteins in the central nervous system, making it a promising candidate for neuroimaging applications.

From a safety perspective, recent toxicological evaluations (2024) have established that 2,2,2-Trifluoro-1-pyridin-2-ylethanol exhibits favorable toxicity profiles in preclinical models. The compound showed no significant mutagenic potential in Ames tests and demonstrated acceptable cytotoxicity thresholds in hepatocyte assays. These findings support its continued use as an intermediate in pharmaceutical manufacturing.

Looking forward, several research groups have announced investigations into the use of 2,2,2-Trifluoro-1-pyridin-2-ylethanol as a scaffold for developing antiviral agents, particularly targeting RNA viruses. The unique electronic properties imparted by the trifluoromethyl group are believed to enhance interactions with viral polymerases, while the pyridine moiety may contribute to binding specificity. Preliminary computational docking studies appear promising, with experimental validation underway.

In conclusion, 2,2,2-Trifluoro-1-pyridin-2-ylethanol (CAS: 107040-75-5) continues to demonstrate significant value across multiple facets of chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to asymmetric synthesis and diagnostic imaging, supported by recent advances in understanding its physicochemical properties and biological behavior. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and research tools.